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Compound of Interest

Compound Name: JINJ-49095397

Cat. No.: B8601818

For Researchers, Scientists, and Drug Development Professionals

The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a critical regulator of
inflammatory responses, making it a key therapeutic target for a multitude of diseases. While
first-generation p38 MAPK inhibitors showed promise, their clinical development has been
frequently hampered by off-target effects and toxicity. This has spurred the development of
next-generation inhibitors with improved potency and selectivity. This guide provides an
objective comparison of INJ-49095397 (also known as RV568) against other next-generation
p38 inhibitors, supported by available experimental data to inform research and development
decisions.

Introduction to p38 MAPK Signaling

The p38 MAPK pathway is a key signaling cascade that responds to cellular stress and
inflammatory cytokines. Its activation leads to the downstream phosphorylation of various
transcription factors and kinases, culminating in the production of pro-inflammatory cytokines
like TNF-a and IL-6. The p38 MAPK family has four isoforms: p38a, p38[3, p38y, and p389, with
p38a being the most extensively studied in inflammation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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